Cas no 1058461-42-9 (6-(4-ethoxyphenyl)-3-2-oxo-2-(piperidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one)

• Product Name: 6-(4-ethoxyphenyl)-3-2-oxo-2-(piperidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one
• CAS No: 1058461-42-9
• MF: C₁₉H₂₃N₃O₃
• MW: 341.404224634171
• CID: 5989524
• PubChem ID: 25885193
• Update Time: 2025-06-12

6-(4-ethoxyphenyl)-3-2-oxo-2-(piperidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-(4-ethoxyphenyl)-3-2-oxo-2-(piperidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one
• 6-(4-ethoxyphenyl)-3-(2-oxo-2-piperidin-1-ylethyl)pyrimidin-4-one
• F5228-1292
• 6-(4-ethoxyphenyl)-3-[2-oxo-2-(piperidin-1-yl)ethyl]-3,4-dihydropyrimidin-4-one
• 6-(4-ethoxyphenyl)-3-(2-oxo-2-(piperidin-1-yl)ethyl)pyrimidin-4(3H)-one
• 1058461-42-9
• AKOS024501451

• Inchi： 1S/C19H23N3O3/c1-2-25-16-8-6-15(7-9-16)17-12-18(23)22(14-20-17)13-19(24)21-10-4-3-5-11-21/h6-9,12,14H,2-5,10-11,13H2,1H3
• InChI Key： SVIJEQZGWFTWCD-UHFFFAOYSA-N
• SMILES： C1=NC(C2=CC=C(OCC)C=C2)=CC(=O)N1CC(=O)N1CCCCC1

Computed Properties

• Exact Mass: 341.17394160g/mol
• Monoisotopic Mass: 341.17394160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 544
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 6-(4-ethoxyphenyl)-3-2-oxo-2-(piperidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one

Comprehensive Overview of 6-(4-ethoxyphenyl)-3-2-oxo-2-(piperidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one (CAS No. 1058461-42-9)

6-(4-ethoxyphenyl)-3-2-oxo-2-(piperidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one (CAS No. 1058461-42-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This dihydropyrimidinone derivative is characterized by the presence of an ethoxyphenyl group and a piperidin-1-yl moiety, which contribute to its distinct chemical properties. Researchers are particularly interested in its role as a scaffold for drug development, especially in targeting enzymes and receptors involved in metabolic and inflammatory pathways.

The compound’s dihydropyrimidin-4-one core is a well-known pharmacophore, often associated with bioactivity in medicinal chemistry. Its 2-oxo-2-(piperidin-1-yl)ethyl side chain further enhances its binding affinity to biological targets, making it a candidate for modulating protein-protein interactions. Recent studies have explored its potential in addressing conditions like diabetes and neurodegenerative diseases, aligning with the growing demand for novel therapeutic agents in these areas. The 4-ethoxyphenyl substituent also suggests possible applications in optimizing drug solubility and bioavailability, a critical factor in modern drug design.

In the context of current trends, the search for small molecule inhibitors and kinase modulators has led to increased interest in compounds like 6-(4-ethoxyphenyl)-3-2-oxo-2-(piperidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one. Online queries often focus on its synthetic routes, mechanism of action, and structure-activity relationships (SAR), reflecting the compound’s relevance in academic and industrial research. Additionally, its CAS No. 1058461-42-9 is frequently searched in chemical databases, underscoring its importance as a reference material for scientists.

From a synthetic perspective, the compound’s preparation typically involves multi-step organic reactions, including cyclocondensation and N-alkylation protocols. Researchers emphasize the need for efficient purification methods to ensure high yields and purity, as impurities can significantly impact biological assays. The compound’s thermal stability and solubility profile are also key considerations for formulation development, particularly in oral drug delivery systems.

Beyond its pharmaceutical potential, 6-(4-ethoxyphenyl)-3-2-oxo-2-(piperidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one has been investigated for its utility in chemical biology and proteomics. Its ability to selectively label or inhibit specific proteins makes it a valuable tool for understanding cellular processes. This aligns with the rising popularity of targeted therapies and precision medicine, where compounds with well-defined mechanisms are highly sought after.

In summary, 6-(4-ethoxyphenyl)-3-2-oxo-2-(piperidin-1-yl)ethyl-3,4-dihydropyrimidin-4-one (CAS No. 1058461-42-9) represents a versatile and promising compound in both drug discovery and biochemical research. Its structural complexity and functional groups offer numerous opportunities for innovation, addressing some of the most pressing challenges in healthcare today. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for advancements in medicinal chemistry and therapeutic development.